Cas no 360044-67-3 (5-Bromo-2-chloro-benzo[b]thiophene)

• Product Name: 5-Bromo-2-chloro-benzo[b]thiophene
• CAS No: 360044-67-3
• MF: C₈H₄BrClS
• MW: 247.539359092712
• CID: 2124782
• PubChem ID: 18542466
• Update Time: 2024-03-01

5-Bromo-2-chloro-benzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chlorobenzo[b]thiophene
• RVXZHCFCPZXMQE-UHFFFAOYSA-N
• 5-Bromo-2-chloro-benzo[b]thiophene
• 5-bromo-2-chloro-benzo[b]thiophene-
• Benzo[b]thiophene, 5-bromo-2-chloro-

• Inchi： 1S/C8H4BrClS/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-4H
• InChI Key： RVXZHCFCPZXMQE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=C(S2)Cl)C=1

Computed Properties

• Exact Mass: 245.89056g/mol
• Monoisotopic Mass: 245.89056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes